Cas no 14645-24-0 (6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)-)

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)- structure
14645-24-0 structure
Product Name:6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)-
CAS No:14645-24-0
MF:C17H18N2
MW:250.338223934174
CID:120555
PubChem ID:329755941
Update Time:2025-04-18

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)- Chemical and Physical Properties

Names and Identifiers

    • 6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)-
    • (-)-TROGER'S BASE
    • (5S,11S)-()-2,8-Dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocin
    • 3,9-dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine
    • (S)-2,8-dimethyl-5,11-methanodibenzo (B,F)(1,5)diazocin
    • (5S,11S)-(-)-2,8-DIMETHYL-6H,12H-5,11-METHANODIBENZO[B,F][1,5]DIAZOCIN
    • HMS1579O10
    • SCHEMBL2759894
    • 2,8-Dimethyl-6H,12H-5,11-methanodibenzo(b,f)(1,5)diazocine
    • SXPSZIHEWFTLEQ-UHFFFAOYSA-N
    • 2,12H-5,11-methanodibenzo[b,f](1,5)diazocine
    • CCG-15765
    • 21451-74-1
    • (-)-TROGER/'S BASE
    • WLN: T C66 K66 A BN JN&T&TJ F1 N1
    • EN300-18225157
    • 6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine, 2,8-dimethyl-
    • Troeger's base
    • NSC-68211
    • 2,8-dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine
    • (+/-)-Troeger's base
    • 3-(Pyrrolidin-1-yl)benzene-1-sulfonyl chloride?
    • 2,8-Dimethyl-6H,12H-5,11-methano-dibenzo[b,f][1,5]diazocine
    • CHEMBL1303327
    • 5,13-dimethyl-1,9-diazatetracyclo[7.7.1.0~2,7~.0~10,15~]heptadeca-2,4,6,10,12,14-hexaene
    • NSC68211
    • SR-01000408172
    • Tr ger's base
    • 5,13-dimethyl-1,9-diazatetracyclo[7.7.1.02,7.010,15]heptadeca-2(7),3,5,10(15),11,13-hexaene
    • DTXSID30200950
    • 5,13-dimethyl-1,9-diazatetracyclo[7.7.1.0^{2,7}.0^{10,15}]heptadeca-2,4,6,10,12,14-hexaene
    • (?)-Troger's base
    • (+/-)-Troeger base
    • SMR000055080
    • Ethano-Troger's base
    • NSC 68211
    • (+)-Troger's base
    • FT-0701586
    • AG-205/06529009
    • ( )-2,8-Dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine
    • (+)-Tr??ger's base, for chiral derivatization, >=99.0%
    • Troger's Base, 98%
    • (5S,11S)-(+)-2,8-Dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine
    • SP9UUR2HG4
    • 2,8-dimethyl-6H,12H-5,11-methanodibenzo(b,f)(1,5)-diazocine
    • HMS2376O17
    • (5R,11R)-2,8-Dimethyl-6H,12H-5,11-methanodibenzo[b,f][1,5]diazocine
    • 6H,11-Methanodibenzo[b,f](1,5)diazocine, 2,8-dimethyl-
    • FT-0637121
    • 6H,12H-5,11-Methanodibenzo(b,f)(1,5)diazocine, 2,8-dimethyl-
    • Troger's base
    • 14645-24-0
    • J-008224
    • (-)-Tr??ger's base, for chiral derivatization, >=99.0%
    • Oprea1_285718
    • 72151-03-2
    • CS-0376657
    • (-)-Tr ouml ger's base
    • UNII-SP9UUR2HG4
    • (-)-TROGERSBASE
    • Q410493
    • SR-01000408172-1
    • BRD-K21537419-001-07-1
    • InChI=1/C17H18N2/c1-12-3-5-16-14(7-12)9-18-11-19(16)10-15-8-13(2)4-6-17(15)18/h3-8H,9-11H2,1-2H
    • AKOS000613560
    • MLS000105151
    • 2,8-Dimethyl-6,12-dihydro-5,11-methanodibenzo[b,f][1,5]diazocine
    • 529-81-7
    • J-014078
    • 5,11-methano-2,8-dimethyl-5,6,11,12-tetrahydrodibenzo[b,f][1,5]diazocine
    • 6H,11-Methanodibenzo[b,f][1,5]diazocine, 2,8-dimethyl-
    • CBDivE_011389
    • MDL： MFCD00151117
    • Inchi： 1S/C17H18N2/c1-12-3-5-16-14(7-12)9-18-11-19(16)10-15-8-13(2)4-6-17(15)18/h3-8H,9-11H2,1-2H3
    • InChI Key： SXPSZIHEWFTLEQ-UHFFFAOYSA-N
    • SMILES： N12C3C=CC(C)=CC=3CN(C3C=CC(C)=CC=3C1)C2

Computed Properties

  • Exact Mass: 250.14714
  • Monoisotopic Mass: 250.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 6.5A^2
  • XLogP3: 3.8

Experimental Properties

  • Density: 1.21
  • Melting Point: 127-131 °C
  • Boiling Point: 461°Cat760mmHg
  • Flash Point: 213.5°C
  • Refractive Index: 1.685
  • PSA: 6.48
  • Optical Activity: [α]20/D −283±4°, c = 0.3% in hexane

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)- Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • FLUKA BRAND F CODES：10-23
  • Hazardous Material Identification： Xi

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03268-100mg
6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)-
 14645-24-0
100mg
 ¥1888.0 2021-09-04

6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)- Related Literature

14645-24-0 (6H,12H-5,11-Methanodibenzo[b,f][1,5]diazocine,2,8-dimethyl-, (5R,11R)-) Related Products

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.